2-Amino-5-fluoro-N-methylbenzamide
Cat. No. B2991781
M. Wt: 168.171
InChI Key: WIWCLLBGLNIHMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:17][OH:18].[F:1][c:2]1[cH:3][cH:4][c:5]([N+:12]([O-:13])=[O:14])[c:6]([C:7](=[O:8])[NH:9][CH3:10])[cH:11]1.[H:15][H:16]>>[F:1][c:2]1[cH:3][cH:4][c:5]([NH2:12])[c:6]([C:7](=[O:8])[NH:9][CH3:10])[cH:11]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CNC(=O)c1cc(F)ccc1[N+](=O)[O-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CNC(=O)c1cc(F)ccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
